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Compound of Interest

Compound Name: Picric acid

Cat. No.: B1683659 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and storage of picric acid in a laboratory setting, with a

primary focus on preventing its desiccation.

Frequently Asked Questions (FAQs)
Q1: What is picric acid and why is its moisture content so critical?

A1: Picric acid (2,4,6-trinitrophenol) is a yellow crystalline solid used in various laboratory

applications, including as a component in histological stains and as a chemical intermediate.[1]

[2] In its hydrated form, containing at least 10-30% water by weight, picric acid is relatively

stable and can be handled safely.[1][3][4] However, if allowed to dry out to less than 10% water,

it becomes a highly unstable and dangerous explosive, sensitive to heat, shock, and friction.[1]

[4][5][6]

Q2: What are the primary hazards associated with dry picric acid?

A2: Dry picric acid is a potent explosive.[1][5] A major hazard arises from the potential for

accidental detonation caused by friction, such as turning a cap on a bottle with crystallized

picric acid in the threads.[7] Furthermore, dry picric acid can react with metals (including

copper, lead, zinc, and iron), concrete, or plaster to form highly sensitive and even more

explosive picrate salts.[1][3][5][8]

Q3: How can I prevent picric acid from drying out in the lab?
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A3: To prevent the desiccation of picric acid, it is crucial to implement the following control

measures:

Procurement: Whenever possible, purchase picric acid in a wetted solution rather than as a

solid.[1][9] Procure only the minimum quantity necessary for your experimental needs.[1][10]

Regular Inspections: Visually inspect containers of picric acid on a regular basis (e.g.,

monthly or quarterly) to ensure the solid remains covered with a layer of water.[6][11][12]

Rehydration: If the water level has decreased, carefully add deionized or distilled water to

rehydrate the picric acid, maintaining it as a wet paste.[4][13]

Proper Storage: Store picric acid in its original container in a cool, dry, well-ventilated area,

away from heat sources and incompatible materials.[5][11]

Labeling: Clearly label all picric acid containers with the date of receipt and the date they

were first opened.[1][5]

Container Integrity: Ensure containers have non-metal, tightly sealed caps to prevent

moisture loss.[1][14] After use, wipe the neck and threads of the bottle with a damp cloth

before resealing.[2][11][14]

Q4: What should I do if I discover a container of dried-out picric acid?

A4: DO NOT TOUCH OR MOVE THE CONTAINER. If you find a container of picric acid that

appears dry, has crystalline growth around the cap, or is of an unknown age or condition, it

should be considered extremely hazardous. Immediately secure the area to restrict access and

contact your institution's Environmental Health & Safety (EHS) department or a specialized

bomb disposal unit.[1][4][10]
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Issue Probable Cause Solution

Crystals observed around the

container cap.

Evaporation of water and

wicking of the picric acid

solution up the threads of the

cap.

DO NOT ATTEMPT TO OPEN.

The friction from opening the

cap could cause an explosion.

Secure the area and

immediately contact your EHS

department.[12]

The solid picric acid in the

container is no longer covered

with water and appears dry.

The container may not have

been sealed properly, or it has

been stored for an extended

period, leading to evaporation.

DO NOT HANDLE. Treat as a

serious explosion hazard.

Isolate the container, prevent

any disturbance, and contact

EHS for emergency disposal.

[4][12]

The picric acid has been in

storage for over two years.

Prolonged storage increases

the risk of the container seal

failing and the contents drying

out.

Picric acid should be disposed

of as hazardous waste within

two years of its receipt.[1][3] If

it appears to be safely

hydrated, arrange for its

disposal through your

institution's hazardous waste

program.

Quantitative Hazard Data
The primary difference in the hazard profile between wet and dry picric acid is its sensitivity to

initiation. While specific quantitative values for shock and friction sensitivity can vary based on

the test method, the following table summarizes the key distinctions.
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Property
Picric Acid (wetted with

>30% water)
Picric Acid (dry, <10% water)

Explosive Hazard
Considered a flammable solid,

not a primary explosive.

High explosive, sensitive to

shock, friction, and heat.[1][5]

[6]

Impact Sensitivity Low High

Friction Sensitivity Low High[7]

Primary Risk Flammability Accidental detonation[15]

Experimental Protocols
Protocol 1: Safe Handling and Dispensing of Wetted Picric Acid

Personal Protective Equipment (PPE): Before handling, don appropriate PPE, including a lab

coat, safety glasses or goggles, and chemical-resistant gloves (nitrile or neoprene are

recommended).[1][3]

Work Area: Conduct all work in a certified chemical fume hood to minimize inhalation

exposure.[1][3]

Dispensing: Use only non-metal spatulas (e.g., plastic or ceramic) to handle wetted picric
acid to avoid the formation of dangerous metal picrates.[6][11]

Container Cleaning: After dispensing, use a cloth dampened with water to clean the threads

of the container and cap before sealing it tightly.[9][11][14] This prevents the formation of

crystals that could cause friction upon reopening.

Waste Disposal: Dispose of any contaminated materials (e.g., weighing paper, gloves,

cleaning cloths) as hazardous waste according to your institution's guidelines.

Protocol 2: Routine Inspection and Rehydration of Picric Acid

Frequency: Designate a responsible individual to inspect all containers of solid picric acid at

least every six months.[2][12]
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Visual Inspection: Without moving the container unnecessarily, visually check that the solid

material is still covered by a layer of water.[5]

Documentation: Maintain a log sheet affixed to the container or in the laboratory safety

binder, recording the date of each inspection and any actions taken.[4][13]

Rehydration Procedure: a. If the water level is low but the material is still visibly wet and

there are no crystals on the exterior or in the cap threads, proceed with rehydration. b. In a

chemical fume hood, carefully uncap the container. c. Slowly add distilled or deionized water

until the solid is once again submerged. d. Securely recap the container. e. Record the date

of rehydration on the inspection log.[13]

Unsafe Conditions: If at any point the picric acid appears dry or crystals are visible on the

outside of the container, do not proceed. Follow the emergency procedures outlined in the

FAQ section.

Risk Management Workflow
The following diagram illustrates the logical workflow for managing picric acid in the

laboratory, from procurement to disposal.
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Procurement
- Purchase solution if possible

- Minimum quantity

Receiving & Labeling
- Label with date received
- Label with date opened

Proper Storage
- Cool, dry, ventilated area
- Away from incompatibles

Routine Inspection
(Every 6 months)

Safe Use in Lab
- Use fume hood
- Non-metal tools

- Wear appropriate PPE

Hydrated

Rehydration
- Add deionized water

Low Water

EMERGENCY
- DO NOT TOUCH

- Secure Area
- Contact EHS

Dry or
Crystallized

Hazardous Waste Disposal
(Within 2 years)

No longer needed

Click to download full resolution via product page

Caption: Workflow for the safe management of picric acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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